Nicotine-d7 HCl

Specification

• CAS No.: 1219805-86-3
• Molecular Formula: C10H7N2D7·HCl
• Molecular Weight: 169.28
• Appearance: Solid powder

Introduction

Chemical Identity and Structural Characteristics

Nicotine-d7 HCl is a stable isotope-labeled compound specifically designed for analytical and research applications. The compound represents a deuterated form of nicotine where seven hydrogen atoms are replaced with deuterium (²H), a heavy isotope of hydrogen. This strategic labeling creates a compound with nearly identical chemical properties to standard nicotine but with a distinctive mass signature, making it ideal for use as an internal standard in quantitative analyses. Two structural variations of the compound exist in commercial forms: the hydrochloride salt (HCl) and the dihydrochloride salt (DiHCl), with the latter containing two HCl molecules per nicotine molecule.

Basic Chemical Information

The table below summarizes the key chemical identifiers and properties of Nicotine-d7 HCl:

Property	Value
CAS Number	1219805-86-3
Molecular Formula (HCl salt)	C₁₀H₇N₂D₇·HCl
Molecular Formula (DiHCl salt)	C₁₀H₇N₂D₇·2HCl
Molecular Weight (HCl salt)	169.28 g/mol
Molecular Weight (DiHCl salt)	242.20 g/mol
Typical Purity	> 95%
Physical State	Solid

Structural Features

The deuterium labeling in Nicotine-d7 is specifically distributed with three deuterium atoms replacing hydrogens in the N-methyl group and four deuterium atoms in the pyridine ring. This distribution is often represented as (N-methyl-d3; pyridine-d4) in product descriptions and literature. The systematic IUPAC name is 3-(1-(methyl-d3)pyrrolidin-2-yl)pyridine-2,4,5,6-d4, hydrochloride, which precisely indicates the positions of the deuterium atoms. The strategic placement of deuterium atoms ensures minimal isotopic exchange during analytical procedures while providing distinct mass spectrometric signatures.

Applications in Analytical Chemistry

Nicotine-d7 HCl has become an essential tool in analytical chemistry, particularly in the quantification of nicotine levels in various matrices. Its primary application lies in serving as an internal standard in mass spectrometry-based quantitative analyses.

Use as Internal Standard in Quantitative Analysis

The compound functions as a reliable internal standard in the quantitative determination of nicotine in complex matrices such as vaping liquids, tobacco products, and biological samples. In a notable study focusing on the quantitation of nicotine in Canadian vaping liquids, researchers utilized Nicotine-d7 as an internal standard to ensure accurate measurements across a wide range of nicotine concentrations. The method detection limit (MDL) and limit of quantitation (LOQ) for nicotine were calculated to be 0.002 mg/mL and 0.006 mg/mL respectively, demonstrating the high sensitivity achieved through proper internal standardization.

Mass Spectrometric Properties

In gas chromatography-mass spectrometry (GC-MS) analyses, Nicotine-d7 produces characteristic mass fragments that are distinguishable from those of non-deuterated nicotine. Specifically, the quantifier and qualifier ions for Nicotine-d7 are observed at m/z 87 and 169, respectively, compared to m/z 84 and 162 for standard nicotine. This mass difference allows for simultaneous detection and differentiation of the internal standard from the analyte in complex matrices, enabling accurate quantification even in the presence of matrix effects.

Matrix Effect Compensation

One of the significant advantages of using Nicotine-d7 HCl as an internal standard is its ability to compensate for matrix effects that can compromise analytical accuracy. Research has shown that the presence of propylene glycol (PG) and vegetable glycerin (VG) in vaping liquids can significantly enhance the absolute nicotine signal in analyses. By employing matrix-matched calibration along with isotopically labeled internal standards like Nicotine-d7, researchers have successfully overcome these matrix effects to measure nicotine levels accurately, particularly at low concentrations.

Research Methodologies Employing Nicotine-d7 HCl

The application of Nicotine-d7 HCl in research protocols demonstrates its versatility and importance in nicotine-related studies.

Analytical Protocol for Nicotine Quantification

A detailed analytical protocol utilizing Nicotine-d7 has been established for nicotine quantification in vaping liquids. This method involves precise sample preparation steps:

• Weighing approximately ten milligrams of vaping liquid to the nearest 0.1 mg

• For samples with nicotine concentrations ≥1.5 mg/mL:

  • Fortification with 20 μL of 100 ng/μL Nicotine-d7 internal standard solution in acetonitrile

  • Dilution with acetonitrile to 20 mL

  • Vortex mixing for homogenization

• Additional dilution steps for high-concentration samples

• GC-MS analysis with monitoring of specific ions for both nicotine and Nicotine-d7

This method has proven effective for the accurate quantification of nicotine across a wide concentration range, from low levels to high-concentration products including those containing nicotine salts.

Stability Studies

Nicotine-d7 HCl has contributed significantly to understanding nicotine stability in various formulations. In stability studies of vaping liquids, researchers determined that nicotine concentration decreases over time, with the degree of degradation influenced by the form of nicotine and chemical composition of the liquid. After accelerated storage conditions equivalent to one year of shelf life, salt-based nicotine products retained an average of 85% of their original nicotine concentration (range: 64-99%), while free-base nicotine products retained an average of 74% (range: 31-106%). These findings have important implications for product shelf-life determinations and regulatory considerations.

Chemical and Physical Properties

Understanding the chemical and physical properties of Nicotine-d7 HCl is essential for its proper handling and application in research settings.

Solubility and Stability